N-Benzyl-3,6-dichloro-N-[(4-oxo-3H-quinazolin-2-YL)methyl]pyridine-2-carboxamide

• IUPAC Name: N-benzyl-3,6-dichloro-N-[(4-oxo-3H-quinazolin-2-yl)methyl]pyridine-2-carboxamide
• InChI: InChI=1S/C22H16Cl2N4O2/c23-16-10-11-18(24)26-20(16)22(30)28(12-14-6-2-1-3-7-14)13-19-25-17-9-5-4-8-15(17)21(29)27-19/h1-11H,12-13H2,(H,25,27,29)
• InChI Key: DEXMJCXSQQHPEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=NC3=CC=CC=C3C(=O)N2)C(=O)C4=C(C=CC(=N4)Cl)Cl
• Molecular Formula: C22H16Cl2N4O2
• Molecular Weight: 439.3 g/mol

Description

N-Benzyl-3,6-dichloro-N-[(4-oxo-3H-quinazolin-2-YL)methyl]pyridine-2-carboxamide, also known as BQR695, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of cancer treatment.

Mechanism Of Action

N-Benzyl-3,6-dichloro-N-[(4-oxo-3H-quinazolin-2-YL)methyl]pyridine-2-carboxamide acts as a PARP inhibitor, which prevents the repair of DNA damage in cancer cells. PARP is an enzyme that is involved in the repair of single-strand DNA breaks. When PARP is inhibited, DNA damage accumulates, leading to cell death in cancer cells.
Biochemical and Physiological Effects:
N-Benzyl-3,6-dichloro-N-[(4-oxo-3H-quinazolin-2-YL)methyl]pyridine-2-carboxamide has been shown to have significant effects on cancer cells, particularly in breast and ovarian cancer. It has been found to induce apoptosis (programmed cell death) in cancer cells, while sparing normal cells. N-Benzyl-3,6-dichloro-N-[(4-oxo-3H-quinazolin-2-YL)methyl]pyridine-2-carboxamide has also been shown to enhance the effectiveness of chemotherapy and radiation therapy in cancer treatment.

Advantages And Limitations For Lab Experiments

One of the advantages of using N-Benzyl-3,6-dichloro-N-[(4-oxo-3H-quinazolin-2-YL)methyl]pyridine-2-carboxamide in lab experiments is its high potency and selectivity for PARP inhibition. It has also been found to have minimal toxicity in normal cells. However, one limitation of using N-Benzyl-3,6-dichloro-N-[(4-oxo-3H-quinazolin-2-YL)methyl]pyridine-2-carboxamide is its limited solubility in aqueous solutions, which can affect its effectiveness in certain experiments.

Future Directions

There are several future directions for research on N-Benzyl-3,6-dichloro-N-[(4-oxo-3H-quinazolin-2-YL)methyl]pyridine-2-carboxamide. One area of interest is the development of new formulations to improve its solubility and bioavailability. Another direction is the investigation of its effectiveness in combination with other cancer treatments, such as immunotherapy. Additionally, further research is needed to understand the long-term effects of N-Benzyl-3,6-dichloro-N-[(4-oxo-3H-quinazolin-2-YL)methyl]pyridine-2-carboxamide on normal cells and its potential for use in clinical trials.

Synthesis Methods

The synthesis of N-Benzyl-3,6-dichloro-N-[(4-oxo-3H-quinazolin-2-YL)methyl]pyridine-2-carboxamide involves the reaction of 2-chloro-5-nitropyridine with N-benzyl-3,6-dichloro-N-[(4-oxo-3H-quinazolin-2-YL)methyl]amine in the presence of a reducing agent such as palladium on carbon. The resulting product is then purified through column chromatography to obtain N-Benzyl-3,6-dichloro-N-[(4-oxo-3H-quinazolin-2-YL)methyl]pyridine-2-carboxamide in its pure form.

Scientific Research Applications

N-Benzyl-3,6-dichloro-N-[(4-oxo-3H-quinazolin-2-YL)methyl]pyridine-2-carboxamide has been shown to have potential applications in cancer treatment. It has been found to inhibit the growth of cancer cells by targeting the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. N-Benzyl-3,6-dichloro-N-[(4-oxo-3H-quinazolin-2-YL)methyl]pyridine-2-carboxamide binds to the catalytic domain of PARP, preventing it from repairing DNA damage and leading to cell death in cancer cells.